3-(Cyanomethyl)-4-nitrobenzoic acid 3-(Cyanomethyl)-4-nitrobenzoic acid
Brand Name: Vulcanchem
CAS No.: 104825-21-0
VCID: VC20769910
InChI: InChI=1S/C9H6N2O4/c10-4-3-6-5-7(9(12)13)1-2-8(6)11(14)15/h1-2,5H,3H2,(H,12,13)
SMILES: C1=CC(=C(C=C1C(=O)O)CC#N)[N+](=O)[O-]
Molecular Formula: C9H6N2O4
Molecular Weight: 206.15 g/mol

3-(Cyanomethyl)-4-nitrobenzoic acid

CAS No.: 104825-21-0

Cat. No.: VC20769910

Molecular Formula: C9H6N2O4

Molecular Weight: 206.15 g/mol

* For research use only. Not for human or veterinary use.

3-(Cyanomethyl)-4-nitrobenzoic acid - 104825-21-0

Specification

CAS No. 104825-21-0
Molecular Formula C9H6N2O4
Molecular Weight 206.15 g/mol
IUPAC Name 3-(cyanomethyl)-4-nitrobenzoic acid
Standard InChI InChI=1S/C9H6N2O4/c10-4-3-6-5-7(9(12)13)1-2-8(6)11(14)15/h1-2,5H,3H2,(H,12,13)
Standard InChI Key WSWMKJWDGKJFAO-UHFFFAOYSA-N
SMILES C1=CC(=C(C=C1C(=O)O)CC#N)[N+](=O)[O-]
Canonical SMILES C1=CC(=C(C=C1C(=O)O)CC#N)[N+](=O)[O-]

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